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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676

Essential Safety and Handling Guide for 3-Ethyl-
4-methylhexane

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Ethyl-4-methylhexane (CAS No. 3074-
77-9) was not available in the public domain at the time of this writing. The following guidance
is based on the general properties of flammable branched-chain alkanes and safety information
for structurally similar compounds. Researchers should always consult a specific SDS for any
chemical before handling and perform a thorough risk assessment.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3-Ethyl-4-methylhexane. The procedural steps
outlined below are designed to ensure safe operational use and proper disposal, fostering a
secure laboratory environment.

Physicochemical and Hazard Data

The following table summarizes key quantitative data for 3-Ethyl-4-methylhexane. As a
flammable alkane, it should be handled with extreme caution.
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Property Value Source

Molecular Formula C9H20 --INVALID-LINK--[1]
Molecular Weight 128.25 g/mol ~-INVALID-LINK--[1]
CAS Number 3074-77-9 --INVALID-LINK--[1]
Boiling Point (estimated) 140.1 °C at 760 mmHg --INVALID-LINK--[2]
Flash Point (estimated) 59.3°C --INVALID-LINK--[2]
Density (estimated) 0.721 g/cm?3 --INVALID-LINK--[2]
Vapor Pressure (estimated) 5.7 hPa at 25 °C --INVALID-LINK--[3]

Inferred Hazard Classifications (based on n-nonane, an isomer):
o Flammable Liquid (Category 3)[4]

o Aspiration Hazard (Category 1)[4]

 Skin Irritation (Category 2)[4]

o Serious Eye Irritation (Category 2A)[4]

e Specific Target Organ Toxicity — Single Exposure (Category 3), May cause drowsiness or
dizziness[4]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is paramount when working with flammable
hydrocarbons like 3-Ethyl-4-methylhexane.

Engineering Controls

e Ventilation: Always handle 3-Ethyl-4-methylhexane in a well-ventilated area. A certified
chemical fume hood is required for all procedures that may generate vapors.

« Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes
open flames, hot plates, and spark-producing equipment.[5] Use only intrinsically safe or
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explosion-proof electrical equipment.

Grounding and Bonding: To prevent the buildup of static electricity, which can ignite
flammable vapors, ensure that all metal containers and equipment are properly grounded
and bonded during transfer operations.

Administrative Controls

Training: All personnel must be trained on the hazards of flammable liquids and the specific
procedures for handling 3-Ethyl-4-methylhexane.

Labeling: Ensure all containers of 3-Ethyl-4-methylhexane are clearly and accurately
labeled with the chemical name and appropriate hazard warnings.

Emergency Procedures: Establish and clearly post emergency procedures for spills, fires,
and personnel exposure. Ensure all lab personnel are familiar with these procedures and the
location of safety equipment.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Ethyl-4-methylhexane:

Eye Protection: Chemical safety goggles are required. In situations with a higher risk of
splashing, a face shield should be worn in addition to goggles.

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect
gloves for any signs of degradation or puncture before each use.

Skin and Body Protection: A flame-resistant lab coat should be worn over personal clothing.
Ensure the lab coat is fully buttoned.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation where vapor concentrations may exceed exposure limits, a NIOSH-approved
respirator with an organic vapor cartridge is required.

Disposal Plan
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Proper disposal of 3-Ethyl-4-methylhexane and contaminated materials is critical to ensure
laboratory and environmental safety.

o Waste Collection:

o Collect all liquid waste containing 3-Ethyl-4-methylhexane in a designated, properly
labeled, and sealed waste container.

o The container should be made of a material compatible with hydrocarbons and clearly
marked as "Flammable Liquid Waste" and "Hazardous Waste."

o Do not mix with other types of chemical waste unless compatibility has been confirmed.
e Solid Waste:

o Any solid materials contaminated with 3-Ethyl-4-methylhexane (e.g., paper towels,
gloves, pipette tips) must be collected in a separate, labeled hazardous waste container.

o Storage of Waste:

o Store waste containers in a designated satellite accumulation area that is well-ventilated
and away from ignition sources.

o Keep waste containers closed except when adding waste.
» Final Disposal:

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not
dispose of 3-Ethyl-4-methylhexane down the drain or in regular trash.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Ethyl-4-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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